Cas no 90196-91-1 (2-Cyanoquinuclidine)

2-Cyanoquinuclidine is a bicyclic organic compound featuring a quinuclidine core with a cyano functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The rigid quinuclidine framework enhances stereochemical control, while the cyano group offers versatility for further functionalization via nucleophilic addition or reduction. Its high purity and stability under standard conditions ensure reliable performance in complex reactions, such as heterocycle formation or catalyst design. Researchers favor 2-cyanoquinuclidine for its balanced nucleophilicity and steric properties, which facilitate selective transformations in medicinal chemistry and material science applications.

2-Cyanoquinuclidine structure

Product Name:2-Cyanoquinuclidine

CAS No:90196-91-1

MF:C₈H₁₂N₂

MW:136.194281578064

MDL:MFCD22571233

CID:861276

PubChem ID:145209

Update Time:2025-10-13

2-Cyanoquinuclidine Chemical and Physical Properties

Names and Identifiers

- 2-Cyanoquinuclidine
- 1-azabicyclo[2.2.2]octane-2-carbonitrile
- Quinuclidine-2-carbonitrile
- 1-azabicyclo[2.2.2]-octane, 2-cyano
- 1-azabicyclo(2.2.2)-octane, 2-cyano-
- NZOYWQFJJHBAAF-UHFFFAOYSA-N
- 1-azabicyclo[2.2.2]octane-7-carbonitrile
- 2-Quinuclidinecarbonitrile (7CI)
- CS-M1534
- SCHEMBL9585978
- CS-13396
- DTXSID10902748
- MFCD18374363
- SY344462
- MFCD18374364
- 90196-91-1
- (S)-Quinuclidine-2-carbonitrile
- DB-251444
- (R)-Quinuclidine-2-carbonitrile
- SY324047
- AKOS030618169
- NoName_3300
- MDL： MFCD22571233
- Inchi： 1S/C8H12N2/c9-6-8-5-7-1-3-10(8)4-2-7/h7-8H,1-5H2
- InChI Key： NZOYWQFJJHBAAF-UHFFFAOYSA-N
- SMILES： N#CC1CC2CCN1CC2

Computed Properties

Exact Mass: 136.1
Monoisotopic Mass: 136.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27
XLogP3: 1

Experimental Properties

Density: 1.08
Boiling Point: 248.8°C at 760 mmHg
Flash Point: 104.1°C
Refractive Index: 1.532

2-Cyanoquinuclidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A348175-1g	Quinuclidine-2-carbonitrile	90196-91-1	98%	1g	$3110.0	2023-09-02
Chemenu	CM363043-1g	quinuclidine-2-carbonitrile	90196-91-1	95%+	1g	$***	2023-05-29
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB17352-0.1g	2-Cyanoquinuclidine	90196-91-1	97%	0.1g	¥3087	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB17352-0.25g	2-Cyanoquinuclidine	90196-91-1	97%	0.25g	¥6192	2023-09-15
Apollo Scientific	OR370068-100mg	2-Cyanoquinuclidine	90196-91-1	>98%	100mg	£431.00	2025-02-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00688-1g	1-azabicyclo[2.2.2]octane-2-carbonitrile	90196-91-1	95%	1g	$2500	2023-09-07
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB17352-0.1g	2-Cyanoquinuclidine	90196-91-1	97%	0.1g	3087.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB17352-0.25g	2-Cyanoquinuclidine	90196-91-1	97%	0.25g	6192.00	2021-07-04
eNovation Chemicals LLC	D767710-100mg	1-azabicyclo[2.2.2]octane-7-carbonitrile	90196-91-1	97%	100mg	$500	2024-06-07
eNovation Chemicals LLC	D767710-250mg	1-azabicyclo[2.2.2]octane-7-carbonitrile	90196-91-1	97%	250mg	$980	2024-06-07

2-Cyanoquinuclidine Production Method

Production Method 1

622-26-4

90196-91-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Di-tert-butyl dicarbonate Solvents: tert-Butanol , Water ; 30 h, 23 °C
1.2 Reagents: Oxalyl chloride Solvents: Dimethyl sulfoxide ; 30 min, -60 °C
1.3 Reagents: Triethylamine ; -60 °C → rt
1.4 Solvents: Diethyl ether , Water ; 0 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.6 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 2 h, -30 °C
1.7 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 5 min, 0 °C; 1 h, 23 °C
1.8 Reagents: Triethylamine Solvents: Acetonitrile ; 24 h, reflux

Reference

: A practical synthesis of S-quinuclidine-2-carboxylic acid and its enantiomer

Mi, Yuan; Corey, E. J., Tetrahedron Letters, 2006, 47(15), 2515-2516

Production Method 2

1330784-83-2

90196-91-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0 °C; 30 min, rt
1.2 Reagents: Triethylamine Solvents: Acetonitrile ; 0 °C; overnight, reflux

Reference

: Discovery of a Novel, Highly Potent, and Selective Thieno[3,2-d]pyrimidinone-Based Cdc7 Inhibitor with a Quinuclidine Moiety (TAK-931) as an Orally Active Investigational Antitumor Agent

Kurasawa, Osamu ; Miyazaki, Tohru; Homma, Misaki; Oguro, Yuya; Imada, Takashi; et al, Journal of Medicinal Chemistry, 2020, 63(3), 1084-1104